Cas no 171178-35-1 (4,6-diamino-3-Pyridinecarboxamide)

• Product Name: 4,6-diamino-3-Pyridinecarboxamide
• CAS No: 171178-35-1
• MF: C₆H₈N₄O
• MW: 152.153920173645
• CID: 1036286
• PubChem ID: 643394
• Update Time: 2025-11-02

4,6-diamino-3-Pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4,6-diamino-3-Pyridinecarboxamide
• 4,6-Diaminonicotimide
• 4,6-diaminopyridine-3-carboxamide
• 4,6-DIAMINO-NICOTINAMIDE
• AKOS006287343
• 171178-35-1
• SCHEMBL2339686
• ZBBRBOFAXNPKJE-UHFFFAOYSA-N
• 4,6-diaminonicotinamide
• 4,6-diamino-3-pyridylcarboxamide
• InChI=1/C6H8N4O/c7-4-1-5(8)10-2-3(4)6(9)11/h1-2H,(H2,9,11)(H4,7,8,10
• DTXSID00349168
• 3-pyridinecarboxamide, 4,6-diamino-

• MDL： MFCD07780784
• Inchi： 1S/C6H8N4O/c7-4-1-5(8)10-2-3(4)6(9)11/h1-2H,(H2,9,11)(H4,7,8,10)
• InChI Key： ZBBRBOFAXNPKJE-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C(C=C1N)N)N

Computed Properties

• Exact Mass: 152.06981089g/mol
• Monoisotopic Mass: 152.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 108Ų

Additional information on 4,6-diamino-3-Pyridinecarboxamide

4,6-Diamino-3-Pyridinecarboxamide (CAS No. 171178-35-1): A Comprehensive Overview

4,6-Diamino-3-Pyridinecarboxamide (CAS No. 171178-35-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as 4,6-diamino nicotinamide, belongs to the pyridinecarboxamide family and is known for its unique structural and functional properties. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 4,6-Diamino-3-Pyridinecarboxamide features a pyridine ring substituted with amino groups at the 4 and 6 positions and a carboxamide group at the 3 position. This configuration imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry. The compound’s CAS number 171178-35-1 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

One of the most discussed topics in recent years is the role of pyridine derivatives in medicinal chemistry. 4,6-Diamino-3-Pyridinecarboxamide is no exception, as it serves as a precursor for the synthesis of bioactive molecules. Its ability to act as a building block for heterocyclic compounds has made it a subject of interest in the development of novel therapeutics, particularly in areas like oncology and infectious diseases.

In addition to its pharmaceutical applications, 4,6-Diamino-3-Pyridinecarboxamide is also explored in material science. Researchers are investigating its potential in creating advanced polymers and coatings with enhanced durability and functionality. The compound’s amino and carboxamide groups contribute to its versatility, allowing for modifications that cater to specific industrial needs.

The demand for 4,6-Diamino-3-Pyridinecarboxamide has seen a steady rise, driven by its utility in high-value research and development projects. Suppliers and manufacturers often highlight its high purity and consistent quality, which are critical for reproducible results in laboratory settings. This compound is typically available in powder form, with specifications tailored to meet the rigorous standards of academic and industrial users.

From an SEO perspective, keywords like "4,6-Diamino-3-Pyridinecarboxamide uses", "CAS 171178-35-1 supplier", and "pyridinecarboxamide derivatives" are frequently queried by users seeking detailed information. Addressing these search intents enhances the visibility of this content, making it more accessible to the target audience.

Safety and handling of 4,6-Diamino-3-Pyridinecarboxamide are also important considerations. While it is not classified as a hazardous material, standard laboratory precautions should be observed during its use. Proper storage conditions, such as keeping the compound in a cool, dry place away from direct sunlight, are recommended to maintain its stability over time.

In summary, 4,6-Diamino-3-Pyridinecarboxamide (CAS No. 171178-35-1) is a multifaceted compound with promising applications across various scientific disciplines. Its structural features and reactivity profile make it a valuable asset in drug discovery, material science, and beyond. As research continues to uncover new possibilities, this compound is poised to remain a key player in the chemical and pharmaceutical industries.